5-(2-Fluorophenyl)-1,2-oxazole-4-carboxylic acid

• IUPAC Name: 5-(2-fluorophenyl)-1,2-oxazole-4-carboxylic acid
• InChI: InChI=1S/C10H6FNO3/c11-8-4-2-1-3-6(8)9-7(10(13)14)5-12-15-9/h1-5H,(H,13,14)
• InChI Key: ZYGWUDJUJQNWHC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=C(C=NO2)C(=O)O)F
• Molecular Formula: C10H6FNO3
• DSSTOX Substance ID: DTXSID50628516
• Molecular Weight: 207.16 g/mol
• CAS RN: 887408-23-3

Description

5-(2-Fluorophenyl)-1,2-oxazole-4-carboxylic acid is a chemical compound with the molecular formula C10H6FNO3. It has an average mass of 207.158 Da and a monoisotopic mass of 207.033173 Da.

Molecular Structure Analysis

The molecular structure of 5-(2-Fluorophenyl)-1,2-oxazole-4-carboxylic acid consists of a fluorophenyl group attached to an oxazole ring, which is further connected to a carboxylic acid group. The compound has 4 hydrogen bond acceptors, 1 hydrogen bond donor, and 2 freely rotating bonds.

Physical And Chemical Properties Analysis

5-(2-Fluorophenyl)-1,2-oxazole-4-carboxylic acid has a density of 1.4±0.1 g/cm3, a boiling point of 344.4±27.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.8 mmHg at 25°C. It also has a molar refractivity of 48.2±0.3 cm3, a polar surface area of 63 Å2, and a molar volume of 147.5±3.0 cm3.

Scientific Research Applications

Photophysical Properties and Biological Activities

• Fluorescent Properties and Sensitivity to Microenvironment: Novel oxazole derivatives, including 5-(2-Fluorophenyl)-1,2-oxazole-4-carboxylic acid, have demonstrated bright blue fluorescence with excellent quantum yields and large Stokes shifts. These properties, along with their sensitivity to structural changes and the microenvironment, make them suitable for applications in sensors and biological research (Safronov et al., 2020).

Chemical Synthesis and Molecular Interactions

• Synthesis of Derivatives for Hypolipidemic Activities: Derivatives of oxazole-4-carboxylic acid, including those with a fluorophenyl group, have been synthesized and evaluated for hypolipidemic activity. These compounds showed significant effects in reducing lipid levels, suggesting potential applications in treating hyperlipidemia (Moriya et al., 1986).

Biological Interactions and Pharmaceutical Applications

• Antimicrobial and Antilipase Activities: Compounds containing fluorophenyl oxazole structures have been investigated for their antimicrobial and antiurease activities. Some of these compounds exhibited moderate antimicrobial activity against test microorganisms, indicating potential use in antimicrobial therapies (Başoğlu et al., 2013).

Spectroscopic Studies and Material Science Applications

• Spectroscopic Analysis of Fluorophenyl Benzoxazole: The vibrational frequencies and corresponding assignments of 5-nitro-2-(p-fluorophenyl)benzoxazole have been examined using quantum chemistry codes, providing valuable information for spectroscopic studies and material science applications (Mary et al., 2008).